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Compound of Interest

Compound Name: NSC 107512

Cat. No.: B10829455

Get Quote

This technical support guide provides detailed information and answers to frequently asked

questions regarding the stability and long-term storage of NSC 107512. It is intended for

researchers, scientists, and drug development professionals to ensure the integrity and proper

handling of this compound throughout their experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of NSC 107512?

For long-term storage of solid NSC 107512, it is recommended to store it at -20°C, protected

from light, and under a nitrogen atmosphere.[1] While it may be shipped at room temperature in

the continental US, prolonged storage at ambient temperatures is not advised.[1]

Q2: What are the recommended storage conditions for NSC 107512 solutions?

Stock solutions of NSC 107512 should be aliquoted to avoid repeated freeze-thaw cycles and

stored under the following conditions[1]:

-80°C for up to 6 months.
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-20°C for up to 1 month.

Always protect solutions from light and store them under a nitrogen atmosphere.[1]

Q3: Is NSC 107512 sensitive to light?

Yes, it is recommended to protect both the solid compound and its solutions from light during

storage.[1] Exposure to light may lead to degradation of the compound.

Q4: Is NSC 107512 hygroscopic?

While direct data on the hygroscopicity of NSC 107512 is not explicitly available, it is noted that

hygroscopic DMSO can significantly impact its solubility.[1] This suggests that the compound

may be sensitive to moisture. Therefore, it is best practice to handle the solid compound in a

dry environment and use anhydrous solvents for preparing solutions.

Q5: How many times can I freeze and thaw a solution of NSC 107512?

To prevent inactivation of the product, it is strongly recommended to avoid repeated freeze-

thaw cycles.[1] For this reason, you should aliquot stock solutions into single-use volumes

before freezing.
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Issue Possible Cause Recommended Solution

Difficulty dissolving the

compound

1. Inappropriate solvent. 2.

Use of non-anhydrous or old

DMSO. 3. Precipitation or

phase separation.

1. Refer to the solubility data

table below for appropriate

solvents. 2. Use newly

opened, anhydrous DMSO for

optimal solubility.[1] 3. Gentle

heating and/or sonication can

be used to aid dissolution.[1]

Inconsistent experimental

results

1. Compound degradation due

to improper storage. 2.

Inactivation from repeated

freeze-thaw cycles. 3. Use of

freshly prepared working

solutions for in vivo

experiments is recommended.

[1]

1. Ensure the compound and

its solutions are stored at the

recommended temperatures,

protected from light, and under

nitrogen.[1] 2. Always aliquot

stock solutions to avoid

multiple freeze-thaw cycles.[1]

3. Prepare working solutions

for in vivo studies fresh on the

day of use.[1]

Visible changes in the solid

compound (e.g., color change,

clumping)

1. Exposure to light or

moisture. 2. Storage at an

inappropriate temperature.

1. Discard the compound if any

visible changes are observed,

as this may indicate

degradation. 2. Always store

the solid compound at -20°C in

a tightly sealed container,

protected from light.[1]

Quantitative Data Summary
Storage Conditions for NSC 107512
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Form Temperature Duration
Additional

Conditions

Solid -20°C Long-term

Protect from light,

store under

nitrogen[1]

In Solvent -80°C 6 months

Protect from light,

store under

nitrogen[1]

In Solvent -20°C 1 month

Protect from light,

store under

nitrogen[1]

Solubility of NSC 107512

Solvent Solubility Notes

DMSO ≥ 170 mg/mL (524.22 mM)

Requires sonication; use of

newly opened, anhydrous

DMSO is critical.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 4.25 mg/mL (13.11 mM) Clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 4.25 mg/mL (13.11 mM) Clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 4.25 mg/mL (13.11 mM) Clear solution.[1]

Experimental Protocols
Protocol for Preparing a Stock Solution in DMSO

Equilibrate the vial of solid NSC 107512 to room temperature before opening.

Weigh the desired amount of the compound in a sterile, dry tube.
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Add the calculated volume of newly opened, anhydrous DMSO to achieve the desired

concentration (e.g., for 10 mM, add the appropriate volume of DMSO).

If necessary, use an ultrasonic bath to aid dissolution until the solution is clear.

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month under a nitrogen

atmosphere.[1]
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Caption: Recommended workflow for handling and storing NSC 107512.
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Caption: Troubleshooting inconsistent results with NSC 107512.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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